1-PHENETHYL-3-(1,4-THIAZINAN-4-YL)DIHYDRO-1H-PYRROLE-2,5-DIONE

• IUPAC Name: 1-(2-phenylethyl)-3-thiomorpholin-4-ylpyrrolidine-2,5-dione
• InChI: InChI=1S/C16H20N2O2S/c19-15-12-14(17-8-10-21-11-9-17)16(20)18(15)7-6-13-4-2-1-3-5-13/h1-5,14H,6-12H2
• InChI Key: GRXOANJZILQHQF-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C2CC(=O)N(C2=O)CCC3=CC=CC=C3
• Molecular Formula: C16H20N2O2S
• Molecular Weight: 304.4 g/mol

Description

1-PHENETHYL-3-(1,4-THIAZINAN-4-YL)DIHYDRO-1H-PYRROLE-2,5-DIONE is a complex organic compound that features a pyrrole ring fused with a thiazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-PHENETHYL-3-(1,4-THIAZINAN-4-YL)DIHYDRO-1H-PYRROLE-2,5-DIONE typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of phenethylamine with a thiazine derivative, followed by cyclization to form the pyrrole ring. The reaction conditions often include the use of a base such as triethylamine and a solvent like dichloromethane.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

1-PHENETHYL-3-(1,4-THIAZINAN-4-YL)DIHYDRO-1H-PYRROLE-2,5-DIONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reagents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the phenethyl group or the thiazine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a carboxylic acid derivative, while reduction could produce an alcohol.

Scientific Research Applications

1-PHENETHYL-3-(1,4-THIAZINAN-4-YL)DIHYDRO-1H-PYRROLE-2,5-DIONE has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential therapeutic effects, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-PHENETHYL-3-(1,4-THIAZINAN-4-YL)DIHYDRO-1H-PYRROLE-2,5-DIONE involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The pathways involved can include inhibition of metabolic processes or disruption of cellular functions.

Comparison with Similar Compounds

Similar Compounds

1,3,4-Thiadiazoles: Known for their antimicrobial and anticancer properties.

1,2,4-Triazoles: Widely used in medicinal chemistry for their antifungal and antiviral activities.

Thiazines: Explored for their potential as therapeutic agents in various diseases.

Uniqueness

1-PHENETHYL-3-(1,4-THIAZINAN-4-YL)DIHYDRO-1H-PYRROLE-2,5-DIONE is unique due to its specific structural features, which confer distinct chemical and biological properties